Cas no 426844-51-1 ((2S)-4,4-difluoropyrrolidine-2-carboxamide;hydrochloride)

• Product Name: (2S)-4,4-difluoropyrrolidine-2-carboxamide;hydrochloride
• CAS No: 426844-51-1
• MF: C₅H₉ClF₂N₂O
• MW: 186.587567090988
• MDL: MFCD06797014
• CID: 92858
• PubChem ID: 329763452
• Update Time: 2025-08-05

(2S)-4,4-difluoropyrrolidine-2-carboxamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-4,4-Difluoropyrrolidine-2-carboxamide hydrochloride
• 4,4-Difluoro-L-prolinamide hydrochloride
• (2S)-4,4-difluoropyrrolidine-2-carboxamide,hydrochloride
• (2S)-4,4-difluoropyrrolidine-2-carboxamide;hydrochloride
• DS-5060
• CS-0042848
• AC-33230
• SCHEMBL1347345
• (2s)-4,4-difluoro-2-pyrrolidinecarboxamide hydrochloride
• AKOS016844203
• AM807312
• DTXSID70669800
• 4,4-Difluoro-l-prolinamide HCl
• 426844-51-1
• (2S)-4,4-DIFLUOROPYRROLIDINE-2-CARBOXAMIDE HYDROCHLORIDE
• 2-Pyrrolidinecarboxamide,4,4-difluoro-,hydrochloride(1:1),(2S)-
• MFCD06797014
• EN300-7390363
• C5H9ClF2N2O
• 4,4-Difluoro-L-prolinamide hydrochloride, 97%
• (S)-4,4-Difluoropyrolidine-2-carboxamide hydrochloride
• 4,4-Difluoro-L-prolinamide--hydrogen chloride (1/1)
• 4,4-DIFLUORO-L-PROLINAMIDE, HCL
• DB-388810
• (2S)-2-Aminocarbonyl-4,4-difluoropyrrolidine Hydrochloride; (2S)-4,4-Difluoro-2-pyrrolidinecarboxamide Hydrochloride; (S)-4,4-Difluoropyrrolidine-2-carboxamide Hydrochloride;

• MDL： MFCD06797014
• Inchi： 1S/C5H8F2N2O.ClH/c6-5(7)1-3(4(8)10)9-2-5;/h3,9H,1-2H2,(H2,8,10);1H/t3-;/m0./s1
• InChI Key： RRQDQYAEZGKHOB-DFWYDOINSA-N
• SMILES： Cl.FC1(CN[C@H](C(N)=O)C1)F

Computed Properties

• Exact Mass: 186.03700
• Monoisotopic Mass: 186.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: White cream crystal powder
• Melting Point: 222°C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 55.12000
• LogP: 1.30000
• Vapor Pressure: No data available
• Solubility: Water soluble
• Optical Activity: [α]/D −23±5°, c = 0.5 in H2O

(2S)-4,4-difluoropyrrolidine-2-carboxamide;hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-4,4-difluoropyrrolidine-2-carboxamide;hydrochloride

Compound Introduction: (2S)-4,4-difluoropyrrolidine-2-carboxamide;hydrochloride (CAS No. 426844-51-1)

(2S)-4,4-difluoropyrrolidine-2-carboxamide;hydrochloride, identified by its CAS number 426844-51-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of fluorinated pyrrolidine derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry.

The structural framework of (2S)-4,4-difluoropyrrolidine-2-carboxamide;hydrochloride features a pyrrolidine core substituted with two fluorine atoms at the 4-position and a carboxamide group at the 2-position. The hydrochloride salt form enhances its solubility and stability, making it more suitable for various biochemical and pharmacological studies. The stereochemistry at the 2-position, specifically the (S) configuration, is crucial for its biological activity and interactions with biological targets.

In recent years, fluorinated pyrrolidine derivatives have been extensively studied due to their unique physicochemical properties and biological effects. The presence of fluorine atoms introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. This feature makes such compounds valuable candidates for drug design, particularly in the development of small-molecule inhibitors and activators.

One of the most compelling aspects of (2S)-4,4-difluoropyrrolidine-2-carboxamide;hydrochloride is its potential application in targeting various therapeutic pathways. Current research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The fluorine atoms at the 4-position enhance its metabolic stability, allowing for prolonged half-life and improved bioavailability.

Recent studies have highlighted the role of fluorinated pyrrolidines in modulating immune responses. For instance, derivatives of this class have shown promise in reducing inflammation by inhibiting key pro-inflammatory cytokines. The carboxamide group at the 2-position provides a site for hydrogen bonding interactions with biological targets, further enhancing its binding affinity. These characteristics make (2S)-4,4-difluoropyrrolidine-2-carboxamide;hydrochloride a promising lead compound for developing novel immunomodulatory agents.

The hydrochloride salt form of this compound not only improves solubility but also ensures consistent dosing in pharmaceutical formulations. This is particularly important for oral administration, where solubility plays a critical role in drug absorption and efficacy. The stability of the hydrochloride salt under various storage conditions also makes it a practical choice for industrial-scale production and clinical trials.

Advances in computational chemistry and molecular modeling have further accelerated the discovery of novel fluorinated pyrrolidine derivatives like (2S)-4,4-difluoropyrrolidine-2-carboxamide;hydrochloride. These tools allow researchers to predict binding affinities, metabolic pathways, and potential side effects with high accuracy. This has enabled the rapid identification of lead compounds that can be optimized for specific therapeutic applications.

In conclusion, (2S)-4,4-difluoropyrrolidine-2-carboxamide;hydrochloride (CAS No. 426844-51-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable compound for further research and development. As our understanding of fluorinated heterocycles continues to grow, compounds like this are expected to play a crucial role in addressing some of the most challenging medical conditions.